Cas no 1013108-54-7 (4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine)
1013108-54-7 structure
Product Name:4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine
CAS No:1013108-54-7
MF:C12H21N5
MW:235.328641653061
CID:2124265
Update Time:2023-08-04
4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine Chemical and Physical Properties
Names and Identifiers
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- 4-isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine
- DGYSEUOLTWJCNB-UHFFFAOYSA-N
- 4-isopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine
- 4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine
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- Inchi: 1S/C12H21N5/c1-9(2)10-8-11(15-12(13)14-10)17-6-4-16(3)5-7-17/h8-9H,4-7H2,1-3H3,(H2,13,14,15)
- InChI Key: DGYSEUOLTWJCNB-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C(C)C)N=C(N)N=2)CCN(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 237
- Topological Polar Surface Area: 58.3
4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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